Cas no 1807280-64-3 (Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate
• CAS No: 1807280-64-3
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4944649
• Update Time: 2025-05-20

Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-2-20-12(19)5-8-3-10(7-18)11(4-9(8)6-17)21-13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： NWXUIONNUROZIA-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(CC(=O)OCC)=CC=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate (CAS No. 1807280-64-3): A Comprehensive Overview

Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate, identified by its CAS number 1807280-64-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including a cyano group, a hydroxymethyl group, and a trifluoromethoxy group, makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The< strong>Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate molecule exhibits a unique combination of electronic and steric properties that contribute to its reactivity and utility in synthetic chemistry. The cyano group (-CN) introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the hydroxymethyl group (-CH₂OH) provides a site for further functionalization, enabling the construction of more complex structures. The trifluoromethoxy group (-OCH₂CF₃) adds fluorine atoms to the aromatic ring, which is known to improve metabolic stability and binding affinity in drug molecules.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated compounds in medicinal chemistry. The incorporation of fluorine atoms into drug candidates can lead to enhanced pharmacokinetic properties, including improved bioavailability and reduced susceptibility to metabolic degradation. In particular, the trifluoromethoxy group has been extensively studied for its ability to modulate receptor binding affinity and selectivity. This has led to its inclusion in numerous drug molecules that have successfully reached the market.

The< strong>Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate compound serves as a valuable building block for synthesizing novel therapeutic agents. Its structural features allow for the exploration of diverse chemical modifications, making it a promising candidate for further investigation. Researchers have leveraged this compound to develop new derivatives with enhanced pharmacological activity. For instance, modifications at the cyano and hydroxymethyl positions have been explored to optimize interactions with biological targets, leading to compounds with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate has shown potential in materials science and agrochemical research. The unique electronic properties of the trifluoromethoxy group make it an attractive moiety for designing advanced materials with specific optical and electronic characteristics. Furthermore, the compound's ability to undergo various chemical transformations has been exploited in the development of novel agrochemicals that offer improved crop protection properties.

The synthesis of Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's versatility but also demonstrate the growing sophistication of modern organic synthesis techniques.

Recent studies have also explored the biological activity of Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate and its derivatives. In vitro assays have revealed potential inhibitory effects on various enzymes and receptors relevant to human health conditions. These findings have spurred further investigation into developing novel therapeutic agents based on this scaffold. The compound's ability to modulate biological pathways makes it a compelling candidate for drug discovery efforts aimed at addressing unmet medical needs.

The future prospects of Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethoxy)phenylacetate are promising, with ongoing research expected to uncover new applications and functionalities. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique structural features and reactivity make it a cornerstone for innovation in pharmaceutical chemistry and beyond.